N-[[1-(2-Chlorophenyl)pyrrolidin-3-yl]methyl]oxirane-2-carboxamide

• IUPAC Name: N-[[1-(2-chlorophenyl)pyrrolidin-3-yl]methyl]oxirane-2-carboxamide
• InChI: InChI=1S/C14H17ClN2O2/c15-11-3-1-2-4-12(11)17-6-5-10(8-17)7-16-14(18)13-9-19-13/h1-4,10,13H,5-9H2,(H,16,18)
• InChI Key: SUWRWIYAYRDGFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CNC(=O)C2CO2)C3=CC=CC=C3Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

The compound “N-[[1-(2-Chlorophenyl)pyrrolidin-3-yl]methyl]oxirane-2-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Molecular Structure Analysis

The pyrrolidine ring in the molecule is a saturated five-membered ring with one nitrogen atom. This structure allows for efficient exploration of the pharmacophore space due to sp3 hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including ring-opening reactions, substitutions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and substituents. Pyrrolidine derivatives can have a variety of properties, influenced by factors such as steric effects and the spatial orientation of substituents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Pyrrolidine derivatives have been found to have various biological activities, but without specific information, it’s difficult to predict the mechanism of action.